Methyl 4-((9-(1,1-dioxidotetrahydrothiophen-3-yl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate

• IUPAC Name: methyl 4-[[9-(1,1-dioxothiolan-3-yl)-2-methyl-4-oxo-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]benzoate
• InChI: InChI=1S/C24H23NO8S/c1-14-22(33-17-5-3-15(4-6-17)24(27)30-2)21(26)18-7-8-20-19(23(18)32-14)11-25(13-31-20)16-9-10-34(28,29)12-16/h3-8,16H,9-13H2,1-2H3
• InChI Key: VTKWWAWZJKUYEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)C4CCS(=O)(=O)C4)OC5=CC=C(C=C5)C(=O)OC
• Molecular Formula: C24H23NO8S
• Molecular Weight: 485.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is unique and complex, contributing to its diverse applications in scientific research. Unfortunately, the specific details about its molecular structure are not available in the retrieved resources.

Scientific Research Applications

Synthesis and Polymer Applications

A study by Kiskan and Yagcı (2007) introduces a monomer that combines benzoxazine and coumarin rings, showcasing a method for its synthesis. This monomer undergoes photodimerization and thermal ring-opening reactions, indicating its utility in developing thermally curable polymers with potential photoreactive properties (Kiskan & Yagcı, 2007). Such materials could find applications in coatings, adhesives, and composites where controlled curing and stability under light exposure are desirable.

Functionalized Aromatic Compounds

Nakamura, Uchiyama, and Ohwada (2003) describe a novel method for synthesizing functionalized 4H-1,2-benzoxazine derivatives, highlighting the versatility of these compounds as intermediates for producing oxygen-functionalized aromatic compounds. This process allows for the creation of compounds with various electron-withdrawing substituents, expanding the toolkit for synthetic organic chemistry and materials science applications (Nakamura, Uchiyama, & Ohwada, 2003).

Corrosion Inhibition

Research by Arrousse et al. (2021) focuses on the synthesis and evaluation of compounds for inhibiting corrosion of mild steel in acidic media. The study theoretically and experimentally explores the synthesis of derivatives, including methyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl) benzoate, demonstrating their effectiveness as corrosion inhibitors. These findings suggest potential applications in protecting metal surfaces in industrial settings, contributing to the development of more durable and corrosion-resistant materials (Arrousse et al., 2021).

Liquid Crystal Materials

A study by Haramoto and Kamogawa (1990) on the synthesis of liquid crystal materials, specifically (+)-4-(5-alkyl-1,3-dioxan-2-yl)phenyl 4-(2-methylbutoxy)benzoates, reveals their mesomorphic behavior and ferroelectric liquid-crystal properties. This research contributes to the field of liquid crystal displays (LCDs) and optical storage technologies, highlighting the role of such compounds in advancing display technology and materials science (Haramoto & Kamogawa, 1990).

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as a GIRK channel activator . It interacts with the GIRK channels, leading to their activation. This activation results in changes in the cell’s excitability .

Biochemical Pathways

The activation of GIRK channels affects various physiological processes. GIRK channels are involved in numerous indications such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays and has shown nanomolar potency as a GIRK1/2 activator . It also has improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by this compound can lead to changes in the cell’s excitability, affecting various physiological processes .